Cas no 83959-76-6 (Oxazole, 5-[1,1'-biphenyl]-4-yl-2-(3-nitrophenyl)-)

• Product Name: Oxazole, 5-[1,1'-biphenyl]-4-yl-2-(3-nitrophenyl)-
• CAS No: 83959-76-6
• MF: C₂₁H₁₄N₂O₃
• MW: 342.3474650383
• CID: 668169
• PubChem ID: 71414805
• Update Time: 2025-04-19

Oxazole, 5-[1,1'-biphenyl]-4-yl-2-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 5-[1,1'-biphenyl]-4-yl-2-(3-nitrophenyl)-
• 2-(3-nitrophenyl)-5-(4-phenylphenyl)-1,3-oxazole
• DTXSID60834242
• 83959-76-6
• 5-([1,1'-Biphenyl]-4-yl)-2-(3-nitrophenyl)-1,3-oxazole

• Inchi： 1S/C21H14N2O3/c24-23(25)19-8-4-7-18(13-19)21-22-14-20(26-21)17-11-9-16(10-12-17)15-5-2-1-3-6-15/h1-14H
• InChI Key： QJSRRDGKLYMQFQ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=C(C=2)[N+](=O)[O-])=NC=C1C1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 342.10044231g/mol
• Monoisotopic Mass: 342.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 71.8Ų